Cas no 1260930-31-1 (N-[(4-ethylphenyl)methyl]-2-{2-[3-(4-fluorophenyl)-1,2,4-oxadiazol-5-yl]-1H-pyrrol-1-yl}acetamide)

• Product Name: N-[(4-ethylphenyl)methyl]-2-{2-[3-(4-fluorophenyl)-1,2,4-oxadiazol-5-yl]-1H-pyrrol-1-yl}acetamide
• CAS No: 1260930-31-1
• MF: C₂₃H₂₁FN₄O₂
• MW: 404.436848402023
• CID: 5321672
• Update Time: 2025-06-13

N-[(4-ethylphenyl)methyl]-2-{2-[3-(4-fluorophenyl)-1,2,4-oxadiazol-5-yl]-1H-pyrrol-1-yl}acetamide Chemical and Physical Properties

Names and Identifiers

• N-[(4-ethylphenyl)methyl]-2-[2-[3-(4-fluorophenyl)-1,2,4-oxadiazol-5-yl]pyrrol-1-yl]acetamide
• N-[(4-ethylphenyl)methyl]-2-{2-[3-(4-fluorophenyl)-1,2,4-oxadiazol-5-yl]-1H-pyrrol-1-yl}acetamide

• Inchi： 1S/C23H21FN4O2/c1-2-16-5-7-17(8-6-16)14-25-21(29)15-28-13-3-4-20(28)23-26-22(27-30-23)18-9-11-19(24)12-10-18/h3-13H,2,14-15H2,1H3,(H,25,29)
• InChI Key： DIOBMEVIMFFYSH-UHFFFAOYSA-N
• SMILES： C(NCC1=CC=C(CC)C=C1)(=O)CN1C=CC=C1C1ON=C(C2=CC=C(F)C=C2)N=1

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Azoles Oxadiazoles 1,2,4-oxadiazoles

Additional information on N-[(4-ethylphenyl)methyl]-2-{2-[3-(4-fluorophenyl)-1,2,4-oxadiazol-5-yl]-1H-pyrrol-1-yl}acetamide

Comprehensive Analysis of N-[(4-ethylphenyl)methyl]-2-{2-[3-(4-fluorophenyl)-1,2,4-oxadiazol-5-yl]-1H-pyrrol-1-yl}acetamide (CAS No. 1260930-31-1)

The compound N-[(4-ethylphenyl)methyl]-2-{2-[3-(4-fluorophenyl)-1,2,4-oxadiazol-5-yl]-1H-pyrrol-1-yl}acetamide (CAS No. 1260930-31-1) is a structurally complex molecule that has garnered significant interest in the field of medicinal chemistry and drug discovery. Its unique combination of a 1,2,4-oxadiazole ring, a pyrrole moiety, and a fluorophenyl group makes it a promising candidate for various therapeutic applications. Researchers are particularly intrigued by its potential as a modulator of biological pathways, given its ability to interact with specific protein targets.

In recent years, the demand for novel small molecules like N-[(4-ethylphenyl)methyl]-2-{2-[3-(4-fluorophenyl)-1,2,4-oxadiazol-5-yl]-1H-pyrrol-1-yl}acetamide has surged, driven by advancements in precision medicine and targeted therapy. This compound's structural features align with current trends in drug design, such as the incorporation of heterocyclic scaffolds to enhance binding affinity and selectivity. Its fluorophenyl group, for instance, is known to improve metabolic stability and bioavailability, making it a valuable asset in the development of next-generation pharmaceuticals.

The synthesis of CAS No. 1260930-31-1 involves multi-step organic reactions, often starting with the formation of the 1,2,4-oxadiazole core followed by subsequent functionalization. Chemists have explored various synthetic routes to optimize yield and purity, with a focus on green chemistry principles to minimize environmental impact. This aligns with the growing emphasis on sustainable synthesis in the pharmaceutical industry, a topic frequently searched by professionals and students alike.

One of the most frequently asked questions about N-[(4-ethylphenyl)methyl]-2-{2-[3-(4-fluorophenyl)-1,2,4-oxadiazol-5-yl]-1H-pyrrol-1-yl}acetamide revolves around its potential applications. Preliminary studies suggest its relevance in neurological disorders and inflammatory conditions, although further research is needed to validate these findings. The compound's ability to cross the blood-brain barrier due to its lipophilic nature has also sparked interest in its use for central nervous system (CNS) targets.

From a commercial perspective, CAS No. 1260930-31-1 is available through specialized chemical suppliers, often in milligram to gram quantities for research purposes. Its price and availability are influenced by factors such as synthesis complexity and demand from academic and industrial labs. Researchers searching for "buy N-[(4-ethylphenyl)methyl]-2-{2-[3-(4-fluorophenyl)-1,2,4-oxadiazol-5-yl]-1H-pyrrol-1-yl}acetamide" are typically directed to vendors offering custom synthesis services or catalog listings.

In conclusion, N-[(4-ethylphenyl)methyl]-2-{2-[3-(4-fluorophenyl)-1,2,4-oxadiazol-5-yl]-1H-pyrrol-1-yl}acetamide represents a fascinating case study in modern drug discovery. Its intricate structure, combined with its potential therapeutic benefits, positions it as a compound of high interest for future research. As the scientific community continues to explore its properties, this molecule may well become a cornerstone in the development of innovative treatments for a range of medical conditions.